Cas no 1262407-50-0 (2-methyl-2-(oxan-4-yl)propanal)

• Product Name: 2-methyl-2-(oxan-4-yl)propanal
• CAS No: 1262407-50-0
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5558504
• PubChem ID: 122240130
• Update Time: 2024-03-01

2-methyl-2-(oxan-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-acetaldehyde, tetrahydro-α,α-dimethyl-
• 2-methyl-2-(oxan-4-yl)propanal

• Inchi： 1S/C9H16O2/c1-9(2,7-10)8-3-5-11-6-4-8/h7-8H,3-6H2,1-2H3
• InChI Key： BPEFDTWSZKRQHC-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1)(C)(C)C=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.969±0.06 g/cm3(Predicted)
• Boiling Point: 227.2±13.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes